N-(1-Oxohexadecyl)-L-glutamic Acid tert-Butyl Ester

• IUPAC Name: (4S)-4-(hexadecanoylamino)-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoic acid
• InChI: InChI=1S/C25H47NO5/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22(27)26-21(19-20-23(28)29)24(30)31-25(2,3)4/h21H,5-20H2,1-4H3,(H,26,27)(H,28,29)/t21-/m0/s1
• InChI Key: LXTVAOWDMLOIBO-NRFANRHFSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)NC(CCC(=O)O)C(=O)OC(C)(C)C
• Isomeric SMILES: CCCCCCCCCCCCCCCC(=O)N[C@@H](CCC(=O)O)C(=O)OC(C)(C)C
• Molecular Formula: C25H47NO5
• Molecular Weight: 441.6 g/mol

Description

Palmitoyl oligopeptides, which have a similar structure to the compound you’re asking about, are chains of two or more amino acids linked through a peptide bond. They are used in cosmetics and have various effects on the skin.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of carboxylic acid of one amino acid with the β-position amine of another amino acid to form an amide.

Molecular Structure Analysis

The molecular structure of similar compounds involves a chain of amino acids linked through a peptide bond, with a palmitoyl (N-(1-oxohexadecyl)) group attached.

Chemical Reactions Analysis

The chemical reactions involving similar compounds typically involve the formation of peptide bonds between amino acids.

Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds can vary, but they are typically solid at room temperature.

Mechanism of Action

The mechanism of action of similar compounds in cosmetics can involve various cellular effects, such as the stimulation of collagen and fibronectin synthesis.

Safety and Hazards

Similar compounds used in cosmetics have been assessed for safety and are generally considered safe for use.

Future Directions

The future directions for research on similar compounds could involve further exploration of their potential uses in cosmetics and other industries.